molecular formula C8H6BrNO5 B8440213 2-Bromo-1-(3,4-dihydroxy-5-nitro-phenyl)-ethanone

2-Bromo-1-(3,4-dihydroxy-5-nitro-phenyl)-ethanone

Cat. No.: B8440213
M. Wt: 276.04 g/mol
InChI Key: GANOKOPJCWEJLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(3,4-dihydroxy-5-nitro-phenyl)-ethanone is a useful research compound. Its molecular formula is C8H6BrNO5 and its molecular weight is 276.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6BrNO5

Molecular Weight

276.04 g/mol

IUPAC Name

2-bromo-1-(3,4-dihydroxy-5-nitrophenyl)ethanone

InChI

InChI=1S/C8H6BrNO5/c9-3-7(12)4-1-5(10(14)15)8(13)6(11)2-4/h1-2,11,13H,3H2

InChI Key

GANOKOPJCWEJLV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])O)O)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 29.0 g of 2-bromo-4'-hydroxy-3'-methoxy-5'-nitroacetophenone in 700 ml of dry methylene chloride is treated at -20° within 30 minutes with a solution of 125.3 g of boron tribromide in 300 ml of dry methylene chloride. After the addition the mixture is stirred at -20° for a further 1 hour and at room temperature for 16 hours, then evaporated, the residue is treated cautiously with water while cooling with ice and stirred at 50° for 30 minutes. After cooling the mixture is extracted with ether, the ethereal phase is washed with water, dried over sodium sulfate, filtered and evaporated. There is obtained 2-bromo-3',4'-dihydroxy-5'-nitroacetophenone of m.p. 138°-140° (from methylene chloride).
Name
2-bromo-4'-hydroxy-3'-methoxy-5'-nitroacetophenone
Quantity
29 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
125.3 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

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